1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[(4-methoxy-2,3-dimethylphenyl)methyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C20H25N3O3/c1-15-16(2)20(26-3)9-4-17(15)14-21-10-12-22(13-11-21)18-5-7-19(8-6-18)23(24)25/h4-9H,10-14H2,1-3H3
• InChI Key: BBXSGOSHOSKMCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine, also known as MDPN, is a chemical compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. In

Mechanism of Action

The exact mechanism of action of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and the dopamine D2 receptor. This results in the modulation of neurotransmitter release in the brain, leading to its potential therapeutic effects.
Biochemical and physiological effects:
1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, leading to its potential antidepressant and anxiolytic effects. 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has also been shown to have neuroprotective effects, potentially protecting against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has several advantages for use in lab experiments. It has high selectivity for the serotonin 5-HT1A receptor and the dopamine D2 receptor, making it a useful tool for studying these receptors. 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine is also relatively easy to synthesize, making it readily available for use in research. However, 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has some limitations for lab experiments. It has low bioavailability and a short half-life, making it difficult to study in vivo. It also has potential off-target effects, which may complicate its interpretation in experiments.

Future Directions

There are several potential future directions for research on 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine. One area of interest is its potential use in the treatment of depression and anxiety. Further studies are needed to fully understand its mechanism of action and potential therapeutic effects. Another area of interest is its potential use as a tool for studying the serotonin 5-HT1A receptor and the dopamine D2 receptor. Future research could focus on developing more potent and selective derivatives of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine for use in these studies.

Synthesis Methods

1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine can be synthesized using various methods, including the reaction of 4-nitrophenylpiperazine with 1-(4-methoxy-2,3-dimethylphenyl)ethanone in the presence of a reducing agent. The resulting product is then purified using column chromatography to obtain pure 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine.

Scientific Research Applications

1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for various receptors in the brain, including the serotonin 5-HT1A receptor and the dopamine D2 receptor. 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-nitrophenyl)piperazine has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.